Cas no 2640973-05-1 (7-(3,4-difluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one)

• Product Name: 7-(3,4-difluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• CAS No: 2640973-05-1
• MF: C₁₄H₁₄F₂N₄O
• MW: 292.283969402313
• CID: 5318805
• PubChem ID: 167997156
• Update Time: 2025-10-05

7-(3,4-difluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 2640973-05-1
• 7-(3,4-difluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• Inchi： 1S/C14H14F2N4O/c1-8(2)12-17-18-13-14(21)19(5-6-20(12)13)9-3-4-10(15)11(16)7-9/h3-8,13,18H,1-2H3
• InChI Key： BEHKIJOZCJOGPM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C=CN2C(C(C)C)=NNC2C1=O)F

Computed Properties

• Exact Mass: 292.11356741g/mol
• Monoisotopic Mass: 292.11356741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.9Ų

Additional information on 7-(3,4-difluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

Comprehensive Overview of 7-(3,4-difluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS No. 2640973-05-1)

The compound 7-(3,4-difluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS No. 2640973-05-1) is a heterocyclic organic molecule featuring a [1,2,4]triazolo[4,3-a]pyrazine core structure. This scaffold is of significant interest in medicinal chemistry due to its potential applications in drug discovery, particularly in targeting kinase inhibitors and central nervous system (CNS) disorders. The presence of the 3,4-difluorophenyl moiety enhances its binding affinity to biological targets, while the isopropyl group contributes to its pharmacokinetic properties.

Recent studies highlight the growing demand for small-molecule therapeutics with improved selectivity and reduced off-target effects. The structural uniqueness of 2640973-05-1 positions it as a promising candidate for addressing unmet medical needs, such as neurodegenerative diseases and inflammatory conditions. Researchers are particularly intrigued by its potential to modulate G-protein-coupled receptors (GPCRs), a hot topic in precision medicine and personalized therapy.

From a synthetic perspective, the preparation of 7-(3,4-difluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one involves multi-step organic transformations, including cyclization reactions and palladium-catalyzed cross-couplings. These methods align with the pharmaceutical industry's shift toward green chemistry and sustainable synthesis, which are frequently searched topics in AI-driven drug development platforms.

The compound's physicochemical properties, such as logP and aqueous solubility, have been optimized to enhance its bioavailability, a critical factor in oral drug formulations. This aligns with current trends in computational chemistry, where machine learning models predict ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles to accelerate lead optimization.

In the context of intellectual property, 2640973-05-1 has been referenced in patent applications related to kinase inhibition and neuroprotection. Its mechanism of action is under investigation for potential applications in oncology and autoimmune therapies, areas that dominate biopharmaceutical research queries. The compound's structure-activity relationship (SAR) is also a focal point for fragment-based drug design strategies.

As the scientific community explores repurposing existing drugs, 7-(3,4-difluorophenyl)-3-(propan-2-yl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one may offer new therapeutic avenues. Its compatibility with high-throughput screening (HTS) platforms makes it a valuable tool for target identification in rare diseases, another trending topic in biomedical research.

In summary, CAS No. 2640973-05-1 represents a versatile chemical entity with broad implications for drug discovery and translational medicine. Its integration into AI-augmented research workflows underscores its relevance in modern pharmaceutical innovation.